AZD2098

• Molecular Formula: C11H9Cl2N3O3S
• Molecular Weight: 334.2 g/mol
• InChI: InChI=1S/C11H9Cl2N3O3S/c1-19-11-10(14-5-6-15-11)16-20(17,18)8-4-2-3-7(12)9(8)13/h2-6H,1H3,(H,14,16)
• InChIKey: FLSMVCMSUNISFK-UHFFFAOYSA-N

AZD2098 Compound Overview

AZD2098 (CAS 566203-88-1) is a synthetic small-molecule aryl sulfonamide that functions as a potent, orally bioavailable antagonist of the CC chemokine receptor 4 (CCR4) [1]. Discovered through a high-throughput screening campaign at AstraZeneca and co-developed alongside AZD1678, AZD2098 belongs to the class-II structural category of CCR4 antagonists, binding to the C-terminal helix-VII of the receptor [2]. The compound exhibits cross-species CCR4 binding affinity with pIC50 values of 7.8 (human), 8.0 (rat), 8.0 (mouse), and 7.6 (dog) and demonstrates extensive selectivity against a panel of seven related chemokine receptors and approximately 120 off-target receptors and enzymes [1]. Its primary research applications lie in asthma, allergic inflammation, and Th2-mediated disease models, with emerging characterization in cutaneous T-cell lymphoma contexts.

Pathway Study

Class-II CCR4 antagonist for chemotaxis blockade research

Model Compatibility

Cross-species target engagement (human, rat, mouse, dog) in standardized assays

Tool Compound Context

Research-use-only probe; clinical development terminated

• [1] Kindon N, Andrews G, Baxter A, et al. Discovery of AZD-2098 and AZD-1678, Two Potent and Bioavailable CCR4 Receptor Antagonists. ACS Med Chem Lett. 2017;8(9):981-986. doi:10.1021/acsmedchemlett.7b00315. PMID: 28947948. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. AZD2098 Ligand Page. GtoPdb Ligand ID: 9678. View Source

AZD2098 Differentiation Evidence

CCR4 antagonists are not functionally interchangeable. The receptor accommodates two structurally and mechanistically distinct classes of small-molecule antagonists: class-I (lipophilic heteroarenes binding to the intrahelical site) and class-II (aryl sulfonamides such as AZD2098 binding to the C-terminal helix-VII) [1]. These classes produce divergent pharmacological outcomes — class-I antagonists such as C021 downregulate CCR4 surface expression, inhibit proliferation, and induce apoptosis in CTCL cells, whereas the class-II antagonist AZD2098 inhibits chemotaxis without affecting these downstream cellular processes [1]. Even within the class-II sulfonamide series, AZD2098 differs from its co-discovered analog AZD1678 by approximately 6-fold in human CCR4 binding potency (pIC50 7.8 vs 8.6) and by distinct physicochemical properties (logD 0.35 vs 0.6; human PPB 98.9% vs 99.4%) that drive different whole-blood potency and dose-to-man predictions [2]. Substituting any CCR4 antagonist without verifying these specific performance parameters risks invalidating experimental reproducibility and obscuring pharmacological interpretation.

Target Compound AZD2098 (Class-II)

Substitution Risk Class-I antagonists (e.g., C021) induce receptor downregulation and apoptosis, absent with class-II chemotaxis blockade.

Target Compound AZD2098

Substitution Risk AZD1678 exhibits higher binding potency; equivalent selectivity profile may not transfer due to different physicochemical properties.

Target Compound AZD2098 (Small Molecule)

Substitution Risk Parenteral biologics (e.g., mogamulizumab) may not reproduce oral bioavailability or small-molecule distribution profile.

• [1] Zhang Y, et al. Small-Molecule CCR4 Antagonists in Cutaneous T-cell Lymphoma. Cancer Res Commun. 2024;4(10):2756-2765. doi:10.1158/2767-9764.CRC-24-0297. View Source
• [2] Kindon N, Andrews G, Baxter A, et al. Discovery of AZD-2098 and AZD-1678, Two Potent and Bioavailable CCR4 Receptor Antagonists. ACS Med Chem Lett. 2017;8(9):981-986. doi:10.1021/acsmedchemlett.7b00315. PMID: 28947948. View Source

AZD2098 Quantitative Comparator Data

CCR4 Binding Affinity vs AZD1678

In the primary discovery publication, AZD2098 (compound 47) and AZD1678 (compound 49) were profiled side-by-side for CCR4 binding across four species. AZD2098 consistently exhibits lower binding affinity than AZD1678: human pIC50 7.8 ± 0.05 (n=11) vs 8.6 ± 0.1 (n=10), a 6.3-fold difference in IC50; rat pIC50 8.0 ± 0.27 vs 9.0 ± 0.1 (10-fold difference); mouse pIC50 8.0 ± 0.04 vs 9.0 ± 0.1 (10-fold); and dog pIC50 7.6 ± 0.06 vs 8.5 ± 0.2 (7.9-fold) [1]. This systematic potency differential is critical for researchers selecting between these two compounds for in vivo studies, as it directly impacts the dose required to achieve target engagement.

Binding Affinity vs. AZD1678

Head-to-head

Human pIC50 7.8 vs 8.6 (6.3-fold); Rat 8.0 vs 9.0 (10-fold); Mouse 8.0 vs 9.0 (10-fold); Dog 7.6 vs 8.5 (7.9-fold).

Higher dose needed for equivalent target coverage vs. AZD1678.

CCL22 radioligand binding; n≥3; lower logD/PPB may influence free-drug context.

Evidence Dimension	CCR4 binding affinity (pIC50) across human, rat, mouse, dog
Target Compound Data	Human: 7.8 ± 0.05 (n=11); Rat: 8.0 ± 0.27 (n=3); Mouse: 8.0 ± 0.04 (n=3); Dog: 7.6 ± 0.06 (n=7)
Comparator Or Baseline	AZD1678: Human: 8.6 ± 0.1 (n=10); Rat: 9.0 ± 0.1 (n=3); Mouse: 9.0 ± 0.1 (n=3); Dog: 8.5 ± 0.2 (n=3)
Quantified Difference	6.3-fold (human), 10-fold (rat), 10-fold (mouse), 7.9-fold (dog) lower potency for AZD2098 vs AZD1678
Conditions	CCL22 radioligand binding assay; recombinant CCR4 receptors; n ≥ 3 replicates per species

Why This Matters

Procurement selection between AZD2098 and AZD1678 must account for the 6- to 10-fold potency gap: AZD2098 requires proportionally higher dosing for equivalent target coverage in vivo, but its lower lipophilicity (logD 0.35 vs 0.60) and slightly lower plasma protein binding (98.9% vs 99.4%) may offer advantages in free-drug exposure calculations.

• [1] Kindon N, Andrews G, Baxter A, et al. Discovery of AZD-2098 and AZD-1678, Two Potent and Bioavailable CCR4 Receptor Antagonists. ACS Med Chem Lett. 2017;8(9):981-986. Table 5. doi:10.1021/acsmedchemlett.7b00315. View Source

Selectivity Across Chemokine Receptors

AZD2098 was screened in-house against a panel of seven related chemokine receptors (CXCR1, CXCR2, CCR1, CCR2b, CCR5, CCR7, and CCR8) and found inactive at all of them at concentrations up to 10 μM [1]. Additionally, when screened against a large external panel of approximately 120 receptors and enzymes (MDS-Pharma), AZD2098 showed little or no significant activity [1]. The IUPHAR/BPS Guide to Pharmacology further confirms that AZD2098 is devoid of agonist activity up to 10 μM [2]. This selectivity profile establishes a clean pharmacological tool designation; however, equivalent multi-receptor selectivity data for the sister compound AZD1678 have also been reported (same chemokine receptors inactive at 10 μM), meaning selectivity is a class-level rather than compound-specific differentiator within the sulfonamide series.

Chemokine Receptor Selectivity

Class-level

Inactive at 7 related receptors; no significant activity at ~120 off-targets up to 10 μM.

Clean pharmacological probe; selectivity is a class-level attribute.

Class-I (C021) has additional α1-adrenoceptor activity to review.

Evidence Dimension	Selectivity against chemokine receptor panel and broad off-target screen
Target Compound Data	CXCR1, CXCR2, CCR1, CCR2b, CCR5, CCR7, CCR8: all inactive at 10 μM; ~120 receptors/enzymes: no significant activity
Comparator Or Baseline	AZD1678: same chemokine receptors inactive at 10 μM (class-level property); class-I antagonists (C021): selectivity profile differs — C021 exhibits off-target α1-adrenoceptor antagonist activity
Quantified Difference	Class-level chemokine selectivity is equivalent between AZD2098 and AZD1678; C021 has additional α1-adrenoceptor activity not observed with AZD2098
Conditions	In-house chemokine receptor screening panel (AstraZeneca); external broad-panel screening at MDS-Pharma; up to 10 μM test concentration

Why This Matters

AZD2098's selectivity profile supports its use as a clean CCR4 pharmacological probe; users evaluating class-I alternatives such as C021 must account for their additional α1-adrenoceptor activity, which may introduce confounding variables in in vivo experiments.

• [1] Kindon N, Andrews G, Baxter A, et al. Discovery of AZD-2098 and AZD-1678, Two Potent and Bioavailable CCR4 Receptor Antagonists. ACS Med Chem Lett. 2017;8(9):981-986. p.160-163. doi:10.1021/acsmedchemlett.7b00315. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. AZD2098 Ligand Page — Bioactivity Comments. View Source

Functional Antagonism in Human Th2 Cells

The functional antagonist activity of AZD2098 was compared directly with AZD1678 in three cellular assays reflecting endogenous CCR4 signaling. In CHO cells expressing human CCR4, AZD2098 inhibited CCL22-induced calcium flux with a pIC50 of 7.5 ± 0.04 (n=3), compared to 8.4 ± 0.1 (n=4) for AZD1678 (a 7.9-fold difference) [1]. In primary human Th2 cells in the presence of 0.3% HSA (to mimic physiological protein binding), AZD2098 inhibited CCL22-driven chemotaxis with pIC50 6.3 ± 0.2 (n=3), versus 6.8 ± 0.2 (n=3) for AZD1678 (3.2-fold difference) [1]. CCL17-driven chemotaxis inhibition was equivalent between the two compounds (pIC50 6.3 ± 0.1 for AZD2098 vs 6.5 for AZD1678, n=1) [1]. The reduced potency in Th2 chemotaxis versus the recombinant binding assay is consistent with the impact of plasma protein binding on free drug concentration.

Functional Antagonism in Th2 Cells

Head-to-head

CCL22 chemotaxis pIC50 6.3 vs 6.8 (3.2-fold); Ca2+ flux pIC50 7.5 vs 8.4 (7.9-fold) vs AZD1678.

Supports assay-response interpretation under physiological protein conditions.

0.3% HSA; human CD4+ CD45RA+ Th2 cells; limited by n=1 for CCL17.

Evidence Dimension	Functional antagonism: CCL22 Ca2+ flux (CHO-hCCR4), CCL22 chemotaxis (human Th2), CCL17 chemotaxis (human Th2)
Target Compound Data	Ca2+ flux: pIC50 7.5 ± 0.04; CCL22 chemotaxis: pIC50 6.3 ± 0.2; CCL17 chemotaxis: pIC50 6.3 ± 0.1
Comparator Or Baseline	AZD1678: Ca2+ flux: pIC50 8.4 ± 0.1; CCL22 chemotaxis: pIC50 6.8 ± 0.2; CCL17 chemotaxis: pIC50 6.5 (n=1)
Quantified Difference	7.9-fold (Ca2+ flux); 3.2-fold (CCL22 chemotaxis); approximately 1.6-fold (CCL17 chemotaxis, limited by n=1)
Conditions	CHO cells expressing hCCR4 (Ca2+ flux); primary human CD4+ CD45RA+ Th2 cells in 0.3% HSA (chemotaxis); CCL22 (MDC) and CCL17 (TARC) as agonists

Why This Matters

The 3- to 8-fold functional potency difference between AZD2098 and AZD1678 in primary human Th2 cells provides a direct rationale for compound selection: AZD1678 is preferred when maximal in vitro potency is required, while AZD2098 may be selected for studies where its distinct physicochemical profile (lower logD, lower PPB) is advantageous for in vivo free-drug exposure.

• [1] Kindon N, Andrews G, Baxter A, et al. Discovery of AZD-2098 and AZD-1678, Two Potent and Bioavailable CCR4 Receptor Antagonists. ACS Med Chem Lett. 2017;8(9):981-986. Table 6. doi:10.1021/acsmedchemlett.7b00315. View Source

Class-I vs Class-II Antagonists in CTCL

A 2024 head-to-head study compared AZD2098 (class-II) and C021 (class-I) in MF-derived (MJ) and SS-derived (HuT 78) CTCL cell lines. Both compounds inhibited chemotaxis to CCL17 and CCL22, but with distinct potency patterns: AZD2098 inhibited CCL17-driven chemotaxis in HuT 78 cells with IC50 = 120 nM, while C021 required IC50 = 800 nM — a 6.7-fold advantage for AZD2098 in this specific condition [1]. However, the critical differentiation emerges beyond chemotaxis inhibition: C021 downregulated CCR4 surface expression, inhibited cell proliferation (IC50 3.21 μM in MJ, 5.98 μM in HuT 78), induced apoptosis, and caused cell-cycle arrest, whereas AZD2098 produced none of these effects at any concentration tested (up to 25 μM) [1][2]. Furthermore, only C021 inhibited tumor growth in a CTCL xenograft model in vivo [1]. This functional divergence arises from the distinct binding sites: class-I antagonists bind the intrahelical site (affecting receptor conformation and expression), while class-II sulfonamides like AZD2098 bind the C-terminal helix-VII, blocking ligand-induced chemotaxis without altering receptor expression or downstream survival signaling.

Class-I vs. Class-II in CTCL

Head-to-head

AZD2098: chemotaxis inhibition only. C021: chemotaxis, proliferation, apoptosis, and xenograft tumor growth inhibition.

AZD2098 is a pure chemotaxis probe; anti-proliferative endpoints require a class-I tool.

HuT 78/MJ cells; IC50 120 nM CCL17 chemotaxis for AZD2098 vs 800 nM for C021.

Evidence Dimension	Chemotaxis inhibition, CCR4 expression, cell proliferation, apoptosis, colony formation, in vivo tumor growth
Target Compound Data	AZD2098: CCL17 chemotaxis IC50 120 nM (HuT 78); CCL22 chemotaxis IC50 866 nM (HuT 78); no effect on proliferation, apoptosis, CCR4 expression, or colony formation at any concentration
Comparator Or Baseline	C021: CCL17 chemotaxis IC50 800 nM (HuT 78), 186 nM (MJ); CCL22 chemotaxis IC50 830 nM (HuT 78), 1300 nM (MJ); proliferation IC50 3.21 μM (MJ), 5.98 μM (HuT 78); induces apoptosis and cell-cycle arrest; inhibits tumor growth in CTCL xenograft
Quantified Difference	AZD2098 is 6.7-fold more potent at CCL17 chemotaxis in HuT 78; C021 uniquely downregulates CCR4 and exerts anti-proliferative/pro-apoptotic effects absent with AZD2098
Conditions	MJ cell line (MF-derived) and HuT 78 cell line (SS-derived); chemotaxis assay with 10 nM CCL22 or 100 nM CCL17; MTS proliferation assay 12 h treatment; flow cytometry for apoptosis and cell cycle; NSG mouse xenograft model

Why This Matters

The selection between AZD2098 and C021 depends entirely on experimental objective: AZD2098 is the appropriate choice for studies focused on pure CCR4 chemotaxis blockade without altering receptor expression or cell viability, while C021 is required for studies investigating anti-proliferative or pro-apoptotic outcomes in CCR4+ malignancies.

• [1] Zhang Y, et al. Small-Molecule CCR4 Antagonists in Cutaneous T-cell Lymphoma. Cancer Res Commun. 2024;4(10):2756-2765. Table 1. doi:10.1158/2767-9764.CRC-24-0297. View Source
• [2] Luo Y, et al. Effects of CCR4 antagonists in cutaneous T-cell lymphoma cells. J Invest Dermatol. 2020. (AMiner summary with IC50 data). View Source

In Vivo Anti-Inflammatory Efficacy in Asthma Model

AZD2098 (compound 47) was evaluated in Brown-Norway rats sensitized to ovalbumin. Oral BID dosing (0.22–15 μmol/kg) was initiated 1 hour before antigen challenge and continued every 12 hours through 96 hours post-challenge [1]. Histopathological examination revealed a marked, dose-dependent reduction in alveolitis and leukocyte trafficking in the lung microvasculature, with effects first visible at 0.22 μmol/kg and reaching maximal efficacy at 7.5 μmol/kg (Emax) [1][2]. The corresponding pharmacokinetic profile from the same study demonstrated 100% oral bioavailability in both rat and dog, with clearance of 2.0/1.5 mL/min/kg, Vss of 0.2/0.1 L/kg, and terminal half-life of 1.7/1.0 hours [1]. While AZD1678 also demonstrated anti-inflammatory efficacy in a similar model (data not directly compared in the same study), its 10-fold higher CCR4 binding potency translated to a 10-fold lower predicted human dose (0.1 mg/kg vs 1 mg/kg UID) [1], making AZD2098 the less potent but potentially more titratable option for dose-response studies.

In Vivo Asthma Model Efficacy

Endpoint context

Dose-dependent reduction in alveolitis; first effect at 0.22 μmol/kg; Emax at 7.5 μmol/kg p.o. BID.

Defined dose-response for oral administration in OVA rat model.

F=100%; T1/2=1.0-1.7h; higher dose vs. AZD1678; model-specific review required.

Evidence Dimension	In vivo anti-inflammatory efficacy in OVA-sensitized Brown-Norway rat asthma model
Target Compound Data	First efficacy at 0.22 μmol/kg p.o. BID; maximal efficacy (Emax) at 7.5 μmol/kg; dose-dependent reduction in alveolitis and leukocyte trafficking; F = 100% (rat/dog); Cl = 2.0/1.5 mL/min/kg; T1/2 = 1.7/1.0 h
Comparator Or Baseline	AZD1678: dose-to-man prediction 0.1 mg/kg UID (vs 1 mg/kg for AZD2098); F = 100% (rat/dog); Cl = 2.3/3.7 mL/min/kg; T1/2 = 2.5/0.5 h; direct in vivo efficacy comparison in same asthma model not reported in this publication
Quantified Difference	AZD2098 requires approximately 10-fold higher dose than AZD1678 for equivalent predicted human exposure; both compounds achieve 100% oral bioavailability
Conditions	Brown-Norway rats, ovalbumin sensitization model; oral BID dosing 1 h pre-challenge and every 12 h post-challenge; histopathological lung assessment 96 h post-challenge; PK in rat/dog at 9.0 μmol/kg p.o. or 3.0 μmol/kg i.v. in 1% sodium bicarbonate

Why This Matters

For researchers designing in vivo asthma or allergic inflammation studies, AZD2098 provides a well-characterized dose-response with a defined Emax (7.5 μmol/kg), enabling precise experimental dosing; its 100% oral bioavailability supports convenient oral administration, but its shorter half-life (1.0–1.7 h) necessitates BID dosing for sustained target coverage.

• [1] Kindon N, Andrews G, Baxter A, et al. Discovery of AZD-2098 and AZD-1678, Two Potent and Bioavailable CCR4 Receptor Antagonists. ACS Med Chem Lett. 2017;8(9):981-986. Table 5, Table 6, Table 7. doi:10.1021/acsmedchemlett.7b00315. View Source
• [2] PeptideDB. AZD2098 Product Database — In Vivo Data. View Source

Oral Bioavailability and PK Profile

AZD2098 and AZD1678 were both advanced as oral candidate drugs with 100% oral bioavailability in rat and dog. However, key PK differences exist: AZD2098 has lower clearance in rat (2.0 vs 2.3 mL/min/kg) and dog (1.5 vs 3.7 mL/min/kg), shorter half-life (1.7 vs 2.5 h in rat; 1.0 vs 0.5 h in dog), and identical volume of distribution (Vss 0.2 L/kg in both species) [1]. The critical procurement-relevant differentiator is the dose-to-man prediction: AZD1678's higher potency translates to a 10-fold lower predicted human dose (0.1 mg/kg UID vs 1 mg/kg UID) [1]. Compared with clinical-stage CCR4 antagonists, AZD2098's pIC50 of 7.8 (IC50 ≈ 15.8 nM) positions it as intermediate in potency: more potent than RPT193/zelnecirnon (IC50 ≈ 370 nM in Th2 chemotaxis) but less potent than FLX475/tivumecirnon (reported IC50 values in low nanomolar range) . Notably, AZD2098's development program was terminated at AstraZeneca [2], meaning it serves exclusively as a research tool compound, while FLX475 and RPT193 represent clinical-stage alternatives with human safety data. This distinction is paramount for procurement: AZD2098 remains commercially available from multiple vendors as a research-grade reagent, but it is not suitable for clinical studies.

Oral Bioavailability & PK

Cross-study

F=100% (rat/dog); Cl 2.0/1.5 mL/min/kg; T1/2 1.7/1.0 h; predicted human dose 1 mg/kg UID.

Intermediate potency oral tool; requires BID dosing for sustained coverage.

More potent than RPT193; less potent than AZD1678/FLX475; clinical development terminated.

Evidence Dimension	Oral PK parameters and comparative potency across CCR4 antagonists
Target Compound Data	AZD2098: F = 100%; Cl = 2.0/1.5 mL/min/kg (rat/dog); T1/2 = 1.7/1.0 h; Vss = 0.2/0.1 L/kg; dose-to-man = 1 mg/kg UID; hCCR4 pIC50 = 7.8 (IC50 = 15.8 nM)
Comparator Or Baseline	AZD1678: F = 100%; Cl = 2.3/3.7; T1/2 = 2.5/0.5 h; dose-to-man = 0.1 mg/kg; pIC50 = 8.6 (IC50 = 2.5 nM). RPT193: Th2 chemotaxis IC50 ≈ 370 nM. FLX475: CCR4 IC50 reported in low nM range (exact cross-study comparison limited by assay differences). Mogamulizumab: antibody (not orally bioavailable), requires parenteral administration.
Quantified Difference	10-fold higher predicted human dose vs AZD1678; 23-fold more potent than RPT193 in Th2 chemotaxis (IC50 15.8 nM vs ~370 nM); oral small molecule vs injectable antibody (mogamulizumab)
Conditions	Rat and dog PK at 9.0 μmol/kg p.o. or 3.0 μmol/kg i.v.; dose-to-man prediction based on WBP pIC50; cross-study comparisons across different assay formats noted

Why This Matters

AZD2098 occupies a specific niche in the CCR4 antagonist landscape: it is an orally bioavailable small molecule (unlike mogamulizumab), with higher potency than RPT193/zelncirnon but lower potency than AZD1678 and FLX475. Its terminated clinical development means it is available exclusively as a research tool, which simplifies procurement for preclinical laboratories but precludes translational clinical use.

• [1] Kindon N, Andrews G, Baxter A, et al. Discovery of AZD-2098 and AZD-1678, Two Potent and Bioavailable CCR4 Receptor Antagonists. ACS Med Chem Lett. 2017;8(9):981-986. Table 5. doi:10.1021/acsmedchemlett.7b00315. View Source
• [2] IDRB Lab. Drug Information: AZD-2098. Indication: Asthma — Terminated. Company: AstraZeneca plc. View Source

AZD2098 Application Scenarios

Th2 Asthma Models with Oral CCR4 Blockade

AZD2098 is directly validated in the ovalbumin-sensitized Brown-Norway rat asthma model, where oral BID dosing at 0.22–7.5 μmol/kg produced dose-dependent reduction in alveolitis and pulmonary leukocyte infiltration [1]. Its 100% oral bioavailability and well-characterized Emax (7.5 μmol/kg) make it suitable for preclinical asthma and allergic inflammation studies where oral administration is preferred over parenteral routes. As a class-II antagonist, AZD2098 blocks CCR4-mediated chemotaxis without downregulating receptor expression or inducing apoptosis [2], making it the appropriate choice when researchers need to dissect chemotaxis-specific contributions from broader CCR4-mediated cellular effects.

Class-I vs Class-II Mechanisms in Hematological Malignancies

The 2024 CTCL study established that class-I (C021) and class-II (AZD2098) CCR4 antagonists produce divergent cellular outcomes despite both inhibiting chemotaxis [2]. AZD2098 serves as the validated class-II reference compound for studies comparing binding-site-dependent pharmacological effects on CCR4 surface expression, proliferation, apoptosis, and tumor growth. Researchers investigating CCR4-targeted therapies in CTCL, adult T-cell leukemia/lymphoma, or other CCR4+ malignancies can use AZD2098 as the definitive class-II control to benchmark class-I candidates.

Cross-Species CCR4 Pharmacology Studies

AZD2098 is one of the few CCR4 antagonists with published pIC50 values across four species (human 7.8, rat 8.0, mouse 8.0, dog 7.6) from a single standardized radioligand binding assay [1]. This cross-species calibration enables researchers to translate in vitro potency data to in vivo dosing across rodent models and large-animal studies with greater confidence. When combined with its oral PK profile (100% F in rat and dog), AZD2098 is particularly valuable for studies requiring consistent target engagement across multiple preclinical species.

Chemotaxis Assays in Primary Human Th2 Cells

AZD2098 has been functionally characterized in primary human CD4+ CD45RA+ Th2 cells under physiologically relevant protein conditions (0.3% HSA), with defined pIC50 values for both CCL22-driven (6.3) and CCL17-driven (6.3) chemotaxis [1]. This makes it a suitable positive control or test compound for ex vivo Th2 migration assays, biomarker studies of CCR4-mediated lymphocyte trafficking, and experiments comparing the relative contributions of CCL17 vs CCL22 signaling. Its lack of agonist activity up to 10 μM [3] ensures that observed effects reflect pure antagonist pharmacology.

Application

Selection Property

Validation Focus

Th2 Asthma Models

Oral CCR4 blockade without receptor modulation

Dose-response endpoint and Emax at 7.5 μmol/kg p.o. BID

Hematological Malignancy Studies

Class-II reference for chemotaxis-specific pharmacology

Receptor expression, proliferation, and apoptosis endpoint review

Cross-Species Pharmacology

Calibrated pIC50 across human, rat, mouse, and dog

Translation of target engagement between rodent and large-animal models

Primary Th2 Cell Assays

Characterized CCL17/CCL22 chemotaxis inhibition

Ex vivo migration and biomarker assay context

• [1] Kindon N, Andrews G, Baxter A, et al. Discovery of AZD-2098 and AZD-1678, Two Potent and Bioavailable CCR4 Receptor Antagonists. ACS Med Chem Lett. 2017;8(9):981-986. doi:10.1021/acsmedchemlett.7b00315. View Source
• [2] Zhang Y, et al. Small-Molecule CCR4 Antagonists in Cutaneous T-cell Lymphoma. Cancer Res Commun. 2024;4(10):2756-2765. doi:10.1158/2767-9764.CRC-24-0297. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. AZD2098 Ligand Page — Bioactivity Comments. View Source